4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate

• Molecular Formula: C21H18BrNO2
• Molecular Weight: 396.3 g/mol
• IUPAC Name: (4-bromophenyl)methyl 1,2,3,4-tetrahydroacridine-9-carboxylate
• InChI: InChI=1S/C21H18BrNO2/c22-15-11-9-14(10-12-15)13-25-21(24)20-16-5-1-3-7-18(16)23-19-8-4-2-6-17(19)20/h1,3,5,7,9-12H,2,4,6,8,13H2
• InChI Key: BGRFRCXXLYTNLQ-UHFFFAOYSA-N
• SMILES: C1CCC2=NC3=CC=CC=C3C(=C2C1)C(=O)OCC4=CC=C(C=C4)Br

Description

4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate (BBTA) is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. BBTA is a tetrahydroacridine derivative with a bromobenzyl substituent that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate is not fully understood. However, studies have shown that 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate can inhibit acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine in the brain. This inhibition can lead to increased levels of acetylcholine in the brain, which can improve cognitive function. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has also been shown to have anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has been shown to have a number of biochemical and physiological effects. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has also been shown to reduce oxidative stress and inflammation in the brain. Additionally, 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has several advantages for lab experiments. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate is relatively easy to synthesize, and it is stable under normal laboratory conditions. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has also been shown to have low toxicity in animal studies. However, 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has some limitations for lab experiments. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has poor solubility in water, which can make it difficult to administer in vivo. Additionally, 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate research. One area of research is the development of 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate derivatives with improved solubility and bioavailability. Another area of research is the investigation of 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate's potential use in the treatment of other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis. Additionally, 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate's potential use in combination with other drugs for the treatment of cancer should be explored. Finally, further studies are needed to fully understand the safety and efficacy of 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate in humans.
Conclusion:
In conclusion, 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has been synthesized through various methods, and it has been shown to have neuroprotective, anti-inflammatory, and anti-cancer properties. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has several advantages for lab experiments, but it also has some limitations. There are several future directions for 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate research, including the development of 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate derivatives, investigation of 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate's potential use in the treatment of other diseases, and further studies to understand its safety and efficacy in humans.

Synthesis Methods

4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has been synthesized through various methods, including the Pictet-Spengler reaction, the Friedländer reaction, and the Mannich reaction. The most common method for synthesizing 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate is the Pictet-Spengler reaction, which involves the condensation of an aldehyde or ketone with an amino acid or amine to form a tetrahydroisoquinoline intermediate, followed by cyclization and oxidation to form 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate.

Scientific Research Applications

4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has been the subject of extensive scientific research due to its potential therapeutic applications. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has been shown to have neuroprotective, anti-inflammatory, and anti-cancer properties. 4-Bromobenzyl 1,2,3,4-tetrahydro-9-acridinecarboxylate has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer.